Cas no 1361883-10-4 (6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361883-10-4
• MF: C₁₄H₇Cl₂F₅O
• MW: 357.102799654007
• CID: 4994630
• Update Time: 2025-05-24

6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5O/c15-8-4-7(5-9(16)6-8)12-10(14(19,20)21)2-1-3-11(12)22-13(17)18/h1-6,13H
• InChI Key： HUOMCXOAKXUVHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CC=1C(F)(F)F)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl

Research Brief on 6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS: 1361883-10-4)

6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS: 1361883-10-4) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the presence of difluoromethoxy, dichloro, and trifluoromethyl groups, contribute to its high lipophilicity and metabolic stability, making it an attractive candidate for medicinal chemistry applications. Recent synthetic approaches have focused on optimizing the yield and purity of 6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl, with particular emphasis on green chemistry principles to minimize environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving NF-κB and COX-2. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound significantly reduced pro-inflammatory cytokine production in macrophage cells, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, molecular docking studies have identified strong interactions between this compound and key protein targets, providing insights into its mechanism of action.

Beyond its anti-inflammatory properties, emerging research has explored the anticancer potential of 6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl. A 2024 preclinical study published in Cancer Research demonstrated that the compound induced apoptosis in several cancer cell lines, including breast and lung cancer, through the modulation of apoptotic signaling pathways. These findings have spurred interest in further structural optimization to enhance its selectivity and reduce potential off-target effects.

In conclusion, 6'-Difluoromethoxy-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS: 1361883-10-4) represents a promising scaffold in medicinal chemistry, with demonstrated biological activities that warrant further investigation. Future research directions may include in vivo efficacy studies, pharmacokinetic profiling, and the development of derivatives with improved therapeutic indices. As the field advances, this compound may serve as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics.